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Compound of Interest

Compound Name: 2,2'-Ethylenedioxydiphenol

Cat. No.: B1336020

The proper disposal of 2,2'-Ethylenedioxydiphenol, a compound used in various research
and development applications, is crucial for ensuring laboratory safety and environmental
protection. This guide provides essential information on its hazards and detailed procedures for
its safe disposal, in accordance with general laboratory safety protocols.

Key Safety and Hazard Data

Researchers and laboratory personnel must be aware of the hazards associated with 2,2'-
Ethylenedioxydiphenol to handle it safely. The following table summarizes its key hazard
information.
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Hazard Classification GHS Pictogram Hazard Statement
Skin Corrosion/Irritation Warning H315: Causes skin irritation.[1]
Serious Eye Damage/Eye ] H319: Causes serious eye
o Warning o
[rritation irritation.[1]

H301 + H311 + H331: Toxic if

Acute Toxicity (Oral, Dermal, ) ) )
Danger swallowed, in contact with skin

Inhalation) o
or if inhaled.[2]
. . H314: Causes severe skin
Skin Corrosion Danger
burns and eye damage.[2]
o H341: Suspected of causing
Germ Cell Mutagenicity Danger

genetic defects.[2]

H373: May cause damage to

N o organs (Nervous system,
Specific Target Organ Toxicity ) ) ]
Danger Kidney, Liver, Skin) through
(Repeated Exposure)
prolonged or repeated

exposure.[2]

Hazardous to the Aquatic

) None H401: Toxic to aquatic life.
Environment (Acute)
Hazardous to the Aquatic N H411: Toxic to aquatic life with
one
Environment (Chronic) long lasting effects.[2]

Experimental Protocols: Proper Disposal
Procedures

The disposal of 2,2'-Ethylenedioxydiphenol must be conducted in adherence to local, state,
and federal regulations.[3] The following is a step-by-step guide for its proper disposal based
on general best practices for hazardous chemical waste.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling 2,2'-Ethylenedioxydiphenol.[2][4]
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. Waste Collection:

Collect waste 2,2'-Ethylenedioxydiphenol and any contaminated materials (e.g., paper
towels, gloves) in a designated, properly labeled, and leak-proof hazardous waste container.

[5]

Ensure the container is compatible with the chemical. A common practice is to use the
original container.[6]

Do not mix with other waste streams unless compatibility is confirmed to avoid hazardous
reactions.[7]

Keep the waste container closed except when adding waste.[7]

. Labeling:

Clearly label the hazardous waste container with the full chemical name, "2,2'-
Ethylenedioxydiphenol,"” and any other components of the waste mixture.[5]

Include appropriate hazard warnings, such as "Toxic" and "Hazardous to the Aquatic
Environment."

. Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory where the waste was generated.[7]

Ensure the storage area is well-ventilated and away from incompatible materials.[2][7]

. Disposal of Empty Containers:

Empty containers of 2,2'-Ethylenedioxydiphenol must be triple-rinsed with a suitable
solvent.[8]

The first rinseate must be collected and disposed of as hazardous waste.[5]

After thorough rinsing and drying, the labels on the container must be defaced or removed
before disposal as non-hazardous waste, in accordance with institutional guidelines.[5]
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6. Request for Pickup:

e Once the waste container is full, arrange for its collection by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[5]

[7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,2'-

Ethylenedioxydiphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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